Cas no 57471-32-6 (Ethanone, 1-(5-amino-2-hydroxyphenyl)-, hydrochloride)

Ethanone, 1-(5-amino-2-hydroxyphenyl)-, hydrochloride structure
57471-32-6 structure
Product Name:Ethanone, 1-(5-amino-2-hydroxyphenyl)-, hydrochloride
CAS No:57471-32-6
MF:C8H10ClNO2
MW:187.623501300812
CID:335597
PubChem ID:55212040
Update Time:2025-04-19

Ethanone, 1-(5-amino-2-hydroxyphenyl)-, hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-(5-amino-2-hydroxyphenyl)-, hydrochloride
    • 1-(5-amino-2-hydroxyphenyl)ethanone,hydrochloride
    • 5-Amino-2-hydroxyacetophenone hydrochloride
    • AKOS006228691
    • 1-(5-Amino-2-hydroxyphenyl)ethan-1-one--hydrogen chloride (1/1)
    • 57471-32-6
    • DTXSID10716882
    • 3-Acetyl-4-hydroxyaniline Hydrochloride
    • SCHEMBL925928
    • 1-(5-amino-2-hydroxyphenyl)ethanone;hydrochloride
    • Inchi: 1S/C8H9NO2.ClH/c1-5(10)7-4-6(9)2-3-8(7)11;/h2-4,11H,9H2,1H3;1H
    • InChI Key: VDWITVADMLXLNH-UHFFFAOYSA-N
    • SMILES: Cl.OC1=CC=C(C=C1C(C)=O)N

Computed Properties

  • Exact Mass: 187.0400063g/mol
  • Monoisotopic Mass: 187.0400063g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 158
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.3Ų

Experimental Properties

  • Melting Point: 231 ºC (ethanol )
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